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Compound of Interest

Compound Name: Difurfurylideneacetone

CAS No.: 886-77-1

Cat. No.: B1227266

Get Quote

Introduction: Unveiling the Molecular Architecture
of a Versatile Bio-based Ketone
Difurfurylideneacetone, systematically known as 1,5-di(furan-2-yl)penta-1,4-dien-3-one, is a

symmetrical α,β-unsaturated ketone that has garnered significant interest in the scientific

community. Its structure, derived from the Claisen-Schmidt condensation of readily available

bio-based precursors—furfural and acetone—positions it as a valuable platform chemical for

the synthesis of biofuels and specialty polymers. The precise characterization of this molecule

is paramount for its application in research and development. This guide provides a

comprehensive analysis of the spectral data of difurfurylideneacetone, offering insights into

its molecular structure and purity through the synergistic application of Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Understanding the nuances of these analytical techniques is crucial for researchers, scientists,

and drug development professionals working with this and related compounds.

Synthesis of Difurfurylideneacetone: A Classic
Transformation
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The synthesis of difurfurylideneacetone is a prime example of the Claisen-Schmidt

condensation, a base-catalyzed reaction between an aldehyde (or ketone) with an α-hydrogen

and a carbonyl compound lacking an α-hydrogen.[1] In this case, two equivalents of furfural

(which lacks α-hydrogens) react with one equivalent of acetone.

The reaction proceeds in a stepwise manner. First, a hydroxide ion abstracts an acidic α-

hydrogen from acetone to form a resonance-stabilized enolate. This enolate then acts as a

nucleophile, attacking the electrophilic carbonyl carbon of a furfural molecule. The resulting β-

hydroxy ketone intermediate readily undergoes dehydration to yield furfurylideneacetone. The

presence of remaining α-hydrogens on the methyl group of furfurylideneacetone allows for a

second condensation with another molecule of furfural, leading to the formation of the

symmetrical difurfurylideneacetone.

Step 1: Enolate Formation and First Condensation Step 2: Second Condensation

Acetone Enolate Ion
OH-

Furfural (1st eq.)
Nucleophilic Attack

β-Hydroxy Ketone Intermediate Furfurylideneacetone
-H2O

Furfurylideneacetone Enolate of Furfurylideneacetone
OH-

Furfural (2nd eq.)
Nucleophilic Attack

β-Hydroxy Ketone Intermediate Difurfurylideneacetone
-H2O

Click to download full resolution via product page

Figure 1: Reaction pathway for the synthesis of difurfurylideneacetone.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Carbon-Hydrogen Framework
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules,

providing detailed information about the chemical environment of atomic nuclei.

Experimental Protocol: NMR Sample Preparation and
Data Acquisition
A standard protocol for acquiring NMR spectra of difurfurylideneacetone is as follows:

Sample Preparation: Dissolve approximately 10-20 mg of the purified

difurfurylideneacetone in a deuterated solvent (e.g., CDCl₃ or acetone-d₆) in a standard 5
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mm NMR tube.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Key

parameters include a sufficient number of scans for a good signal-to-noise ratio, a spectral

width covering the expected chemical shift range (typically 0-10 ppm), and a relaxation delay

of 1-2 seconds.

¹³C NMR Acquisition: Obtain the carbon spectrum using a proton-decoupled pulse sequence

to simplify the spectrum to single lines for each unique carbon. A wider spectral width (0-200

ppm) and a longer relaxation delay (2-5 seconds) are typically required.

¹H NMR Spectral Analysis
The ¹H NMR spectrum of difurfurylideneacetone is characterized by distinct signals

corresponding to the protons of the furan rings and the olefinic backbone. Due to the

molecule's symmetry, the number of unique proton signals is simplified.

Proton Assignment
Chemical Shift (δ,

ppm)
Multiplicity

Coupling Constant

(J, Hz)

H-5 (Furan) ~7.5 d ~1.5

H-3 (Furan) ~6.7 d ~3.5

H-4 (Furan) ~6.5 dd ~3.5, ~1.5

α-CH ~7.0 d ~15.5

β-CH ~7.4 d ~15.5

Note: The exact chemical shifts may vary slightly depending on the solvent and the

concentration.

The large coupling constant of approximately 15.5 Hz for the olefinic protons is indicative of a

trans (E) configuration of the double bonds. The signals for the furan protons appear in the

aromatic region, with their characteristic coupling patterns.
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¹³C NMR Spectral Analysis
The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon atoms in the

molecule and information about their chemical environment.

Carbon Assignment Chemical Shift (δ, ppm)

C=O ~187

C-2 (Furan) ~152

C-5 (Furan) ~145

β-C ~130

α-C ~120

C-3 (Furan) ~117

C-4 (Furan) ~113

Note: The exact chemical shifts may vary slightly depending on the solvent and the

concentration.

The downfield chemical shift of the carbonyl carbon is characteristic of α,β-unsaturated

ketones. The carbon atoms of the furan ring and the olefinic chain resonate in the expected

regions for sp²-hybridized carbons.

Infrared (IR) Spectroscopy: Identifying Key
Functional Groups
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule by measuring the absorption of infrared radiation, which excites molecular

vibrations.

Experimental Protocol: IR Sample Preparation and Data
Acquisition
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Sample Preparation: For a solid sample like difurfurylideneacetone, the KBr pellet method

is commonly employed. A small amount of the sample is ground with dry potassium bromide

(KBr) and pressed into a thin, transparent disk.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used to acquire the

spectrum.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

IR Spectral Analysis
The IR spectrum of difurfurylideneacetone displays several characteristic absorption bands

that confirm the presence of its key functional groups.

Vibrational Mode Wavenumber (cm⁻¹) Intensity

C-H stretch (furan) ~3100 Medium

C=C stretch (olefinic) ~1620 Strong

C=O stretch (conjugated

ketone)
~1650 Strong

C=C stretch (furan ring) ~1550 Medium

C-O-C stretch (furan ring) ~1020 Strong

The strong absorption band around 1650 cm⁻¹ is a hallmark of a conjugated carbonyl group.

The presence of bands corresponding to the furan ring C-H and C=C stretching, as well as the

olefinic C=C stretching, further corroborates the structure of difurfurylideneacetone.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation Patterns
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It provides information about the molecular weight of the compound

and its fragmentation pattern, which can be used to deduce its structure.
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Experimental Protocol: MS Sample Preparation and Data
Acquisition

Sample Introduction: The sample is introduced into the mass spectrometer, typically via

direct infusion or after separation by gas chromatography (GC-MS).

Ionization: Electron ionization (EI) is a common method for volatile compounds like

difurfurylideneacetone.

Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., a

quadrupole or time-of-flight analyzer).

Mass Spectral Analysis
The mass spectrum of difurfurylideneacetone will show a molecular ion peak (M⁺)

corresponding to its molecular weight. The fragmentation pattern will be influenced by the

stability of the resulting fragments.

Molecular Ion (M⁺): The molecular weight of difurfurylideneacetone (C₁₃H₁₀O₃) is

approximately 214.22 g/mol .[2] The molecular ion peak should be observed at m/z = 214.

Fragmentation Pattern: The fragmentation of α,β-unsaturated ketones often involves

cleavage at the bonds adjacent to the carbonyl group. For difurfurylideneacetone,

characteristic fragments may arise from the loss of:

A furyl group (C₄H₃O, m/z = 67)

A furfurylidene group (C₅H₃O, m/z = 81)

Carbon monoxide (CO, m/z = 28)
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Figure 2: Potential fragmentation pathways of difurfurylideneacetone.

Conclusion: A Synergistic Approach to Structural
Verification
The comprehensive spectral analysis of difurfurylideneacetone through NMR, IR, and Mass

Spectrometry provides a self-validating system for its structural confirmation and purity

assessment. Each technique offers a unique and complementary piece of the molecular

puzzle. ¹H and ¹³C NMR spectroscopy precisely map the carbon-hydrogen framework and

confirm the stereochemistry of the olefinic bonds. IR spectroscopy provides a rapid and

definitive identification of the key functional groups, particularly the conjugated carbonyl system

and the furan rings. Mass spectrometry confirms the molecular weight and offers insights into

the molecule's stability and fragmentation pathways. Together, these techniques provide the

robust and reliable data required for the confident application of difurfurylideneacetone in

diverse fields of research and development.

References
March, J. (1985). Advanced Organic Chemistry: Reactions, Mechanisms and Structure (3rd
ed.). Wiley Interscience.

PubChem. (n.d.). 1,5-Di-2-furanyl-1,4-pentadien-3-one. National Center for Biotechnology

Information. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1227266/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-spectral-data-analysis-of-difurfurylideneacetone
https://www.benchchem.com/product/b1227266/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-data-analysis-of-difurfurylideneacetone
https://www.benchchem.com/product/b1227266/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-data-analysis-of-difurfurylideneacetone
https://www.benchchem.com/product/b1227266/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-spectral-data-analysis-of-difurfurylideneacetone
https://pubchem.ncbi.nlm.nih.gov/compound/13453
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral Database for Organic Compounds (SDBS). (n.d.). SDBS Home. National Institute of

Advanced Industrial Science and Technology (AIST), Japan. Retrieved from [Link]

Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to
Spectroscopy (5th ed.). Cengage Learning.
Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric
Identification of Organic Compounds (8th ed.). John Wiley & Sons.

National Institute of Standards and Technology (NIST). (n.d.). NIST Chemistry WebBook.

U.S. Secretary of Commerce on behalf of the U.S.A. Retrieved from [Link]

PubChem. (n.d.). (1E,4E)-1,5-Di(furan-2-yl)penta-1,4-dien-3-one. National Center for

Biotechnology Information. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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